Cas no 2227749-18-8 (rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227749-18-8
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6471219
• PubChem ID: 94971982
• Update Time: 2025-06-08

rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1926968
• 2227749-18-8

• Inchi： 1S/C11H11BrO4/c1-16-9-3-5(2-8(12)10(9)13)6-4-7(6)11(14)15/h2-3,6-7,13H,4H2,1H3,(H,14,15)/t6-,7+/m0/s1
• InChI Key： GTMKKGUMDZIIQG-NKWVEPMBSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@@H]1C[C@H]1C(=O)O)OC)O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227749-18-8)

Rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227749-18-8, represents a structurally intriguing molecule with a cyclopropane ring embedded within its framework. The cyclopropane moiety is particularly noteworthy due to its strained three-membered ring, which often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability.

The molecular structure of rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid is characterized by a phenyl ring substituted with bromine, hydroxyl, and methoxy groups. This arrangement not only imparts specific electronic and steric properties but also suggests potential interactions with biological targets. The presence of these functional groups makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of cyclopropane-containing compounds due to their demonstrated biological activity. The strained nature of the cyclopropane ring facilitates unique conformational flexibility, which can be exploited to modulate receptor interactions. For instance, studies have shown that cyclopropane derivatives exhibit promising properties in inhibiting enzymes and receptors involved in inflammatory pathways. This has led to extensive research into their potential as anti-inflammatory and immunomodulatory agents.

The phenyl ring substituents in rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid further enhance its pharmacological relevance. The bromine atom introduces a lipophilic character, improving membrane permeability and facilitating cellular uptake. Concurrently, the hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are crucial for stabilizing interactions with biological targets such as proteins and nucleic acids. These features collectively make the compound an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been employed to achieve high enantioselectivity and diastereoselectivity during synthesis. These methods not only improve yield but also minimize the formation of undesired byproducts, ensuring a higher purity of the final product. Such improvements are critical for advancing preclinical and clinical studies where compound purity directly impacts efficacy and safety.

The compound's potential applications extend beyond traditional pharmaceuticals into the realm of agrochemicals and specialty chemicals. The unique structural motifs present in rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid can be leveraged to design molecules with novel biological activities relevant to crop protection and industrial processes. Ongoing research is exploring its utility as a precursor for synthesizing bioactive natural products analogs, which could have far-reaching implications in sustainable agriculture and chemical manufacturing.

In conclusion, rac-(1R,2R)-2-(3-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227749-18-8) stands out as a structurally complex yet biologically promising molecule. Its combination of a strained cyclopropane ring with functionalized aromatic substituents positions it as a versatile intermediate for drug discovery and material science applications. As synthetic chemistry continues to evolve, the accessibility and utility of this compound are expected to expand, driving further innovation in medicinal chemistry and beyond.